(-)-Salsoline

Description

(-)-Salsoline is a tetrahydroisoquinoline alkaloid present in plants of the Salsola genus . It is also found in male alcoholic inpatients' urine and lumbar cerebrospinal fluid after heavy alcohol consumption . It crystallizes from alcohol solutions, has a melting point of 221°C, and is soluble in hot alcohol and chloroform . This compound has been used in medicine as an antihypertensive agent .

Salsoline is a monomethylated metabolite of salsolinol, a substance thought to contribute to Parkinson's disease, and has been linked to the neuropathology of chronic alcoholism . It has been detected in areas of the brain with high dopamine concentrations, such as the frontal cortex, basal ganglia, and hypothalamus . The two enantiomers of salsoline, (R) and (S), are recognized differently within cells and are abundant in human plasma . High levels of salsoline can increase concentrations of cerebrospinal fluid in alcoholic patients, and its buildup has been noted in Parkinson's disease .

Similar compounds include salsolinol, isosalsoline, norsalsolinol, and carboxysalsolinol . Salsoline is a derivative of dopamine, enabling it to function like dopamine in the brain . The molecular formula of (-)-Salsoline is C11H15NO2, with an average molecular weight of 193.2423 .

• CAS No.: 89-31-6
• Product Name: (-)-Salsoline
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 7-methoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-6-ol
• Standard InChI: InChI=1S/C11H15NO2/c1-7-9-6-11(14-2)10(13)5-8(9)3-4-12-7/h5-7,12-13H,3-4H2,1-2H3
• Standard InChIKey: YTPRLBGPGZHUPD-UHFFFAOYSA-N
• SMILES: CC1C2=CC(=C(C=C2CCN1)O)OC
• Canonical SMILES: CC1C2=CC(=C(C=C2CCN1)O)OC
• Synonyms: (+)-salsoline; (-)-salsoline; (S)-salsoline; 1(R),2(N)-dimethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline; 7-O-methylsalsolinol; D-salosine; methylsalsolinol; N-methyl-(R)-salsolinol; salsoline; salsoline (-)-form; salsoline hydrochloride; salsoline hydrochloride, (R)-isomer; salsoline hydrochloride, (S)-isomer; salsoline hydrochloride, hydrate (4:4:1)
• Reference: - Chemistry of Natural Compounds 3-2005, Volume 41, Issue 2, pp 234-235, /Comparative Action of Salsoline, Salsolidine, and Related Compounds on KML Tissue Culture and Animal Tumor Strains/, N. N. Kuznetsova, L. K. Abdullaeva, A. A. Sadikov- Chemistry of Natural Compounds May 2011, Volume 47, Issue 2, pp 257-260, /Chemical and biologically active constituents of Salsola collina/, Yong-Sheng Jin, Jing-Ling Du, Yan Yang, Li Jin, Yan Song, Wei Zhang, Hai-Sheng Chen- N.F. Proskurnina, A.P. Orechov. Bull. Soc. Chim. Fr., (5), 4, 1265 (1937)
• PubChem Compound: 46695
• Last Modified: Sep 12 2023